![molecular formula C18H19N3O2S2 B2485649 N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide CAS No. 2034455-96-2](/img/structure/B2485649.png)
N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxicity and EGFR Inhibition
A study on the synthesis and cytotoxic evaluation of benzo[d]thiazole-2-carboxamide derivatives, including compounds related to the mentioned chemical, highlighted their potential as epidermal growth factor receptor (EGFR) inhibitors. These compounds were evaluated against cancer cell lines with high and low EGFR expression, showing moderate to excellent potency against high EGFR-expressed cell lines (A549, HeLa, and SW480) and weak effects against low EGFR-expressed cell lines (HepG2), suggesting their specificity and potential in cancer treatment with minimal toxicity to normal cells (Zhang et al., 2017).
Synthesis and Reactivity
Research into the synthesis and reactivity of benzo[e][1,3]benzothiazole and its derivatives, including those structurally related to the query compound, has been conducted. These studies focus on the synthesis methods, which involve coupling reactions and electrophilic substitution, aiming to explore the chemical reactivity and potential applications of these compounds in various chemical transformations (Aleksandrov & El’chaninov, 2017).
Antimicrobial and Antifungal Activities
A novel series of compounds including N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. These compounds displayed varying degrees of activity against both gram-positive and gram-negative bacteria as well as against fungi, suggesting their potential as leads for the development of new antimicrobial agents (Patel, Patel, & Shah, 2015).
Antimicrobial Activity and Molecular Characterization
Another study focused on a thiazole-based heterocyclic amide, closely related to the chemical , synthesized and investigated for its antimicrobial activity. The compound exhibited good antimicrobial activity against a range of microorganisms, suggesting potential pharmacological and medical applications. The molecular and electronic structures were thoroughly investigated, providing insights into the compound's reactivity and interaction with biological targets (Cakmak et al., 2022).
Mechanism of Action
Target of Action
Similar compounds, such as benzothiazole derivatives, have been reported to inhibit k1 capsule formation in uropathogenic escherichia coli .
Mode of Action
It’s known that the compound is synthesized through acylation of 1,3-benzothiazol-6-amine with furan-2-carbonyl chloride, which is then converted to the corresponding thioamide . This process involves oxidation with potassium hexacyanoferrate (III) in an alkaline medium .
Biochemical Pathways
Similar compounds have been shown to exhibit strong fluorescence, making them useful in the creation of new laser dyes and biological probes .
Result of Action
Similar compounds have been reported to exhibit antimicrobial activities , and some benzothiazole derivatives have shown potential in inhibiting K1 capsule formation in uropathogenic Escherichia coli .
Action Environment
It’s worth noting that the synthesis of similar compounds involves reactions that are sensitive to the polarity or proton-donor ability of the environment .
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S2/c22-18(13-3-4-14-17(10-13)25-12-20-14)19-11-15(16-2-1-7-23-16)21-5-8-24-9-6-21/h1-4,7,10,12,15H,5-6,8-9,11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTVLJACRNKZIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(CNC(=O)C2=CC3=C(C=C2)N=CS3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.